4-acetyl-N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)benzamide

• IUPAC Name: 4-acetyl-N-ethyl-N-[[1-[2-(2-methylphenyl)ethyl]piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C26H34N2O2/c1-4-28(26(30)25-11-9-24(10-12-25)21(3)29)19-22-13-16-27(17-14-22)18-15-23-8-6-5-7-20(23)2/h5-12,22H,4,13-19H2,1-3H3
• InChI Key: AMHTXAFYVVBULC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCN(CC1)CCC2=CC=CC=C2C)C(=O)C3=CC=C(C=C3)C(=O)C
• Molecular Formula: C26H34N2O2
• Molecular Weight: 406.6 g/mol

Description

4-acetyl-N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)benzamide, also known as WAY-100635, is a selective antagonist of the serotonin 5-HT1A receptor. It has been extensively studied for its potential therapeutic applications in various psychiatric and neurological disorders.

Mechanism of Action

4-acetyl-N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)benzamide acts as a selective antagonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and other physiological processes. By blocking the activity of this receptor, 4-acetyl-N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)benzamide can modulate the release of various neurotransmitters, including serotonin, dopamine, and norepinephrine, which are implicated in the pathophysiology of various psychiatric and neurological disorders.
Biochemical and Physiological Effects:
4-acetyl-N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)benzamide has been shown to produce a range of biochemical and physiological effects, including changes in neurotransmitter release, receptor binding, and gene expression. These effects are thought to underlie its therapeutic potential in various disorders, although the precise mechanisms of action are still not fully understood.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-acetyl-N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)benzamide as a research tool is its high selectivity and specificity for the serotonin 5-HT1A receptor, which allows for more precise manipulation of this receptor in experimental studies. However, its use is limited by its relatively short half-life and poor brain penetration, which can make it difficult to achieve therapeutic concentrations in vivo.

Future Directions

There are many potential future directions for research on 4-acetyl-N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)benzamide, including further exploration of its therapeutic potential in various psychiatric and neurological disorders, as well as investigation of its mechanisms of action at the molecular and cellular levels. Additionally, there is a need for the development of more potent and brain-penetrant analogs of 4-acetyl-N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)benzamide, which could improve its utility as a therapeutic agent.

Synthesis Methods

The synthesis of 4-acetyl-N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)benzamide involves a multi-step process, starting with the reaction of 4-nitrobenzoyl chloride with N-ethyl-N-methylamine to form the corresponding amide. This is followed by reduction of the nitro group to the corresponding amine using palladium on carbon as a catalyst. The resulting amine is then reacted with 1-[2-(2-methylphenyl)ethyl]-4-piperidinyl)methyl chloride to form the final product, 4-acetyl-N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)benzamide.

Scientific Research Applications

4-acetyl-N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)benzamide has been extensively studied for its potential therapeutic applications in various psychiatric and neurological disorders, including depression, anxiety, schizophrenia, and Parkinson's disease. It has also been used as a research tool to study the role of the serotonin 5-HT1A receptor in these disorders.